Cas no 2228599-54-8 (3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine)

• Product Name: 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine
• CAS No: 2228599-54-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5876084
• PubChem ID: 165614364
• Update Time: 2025-06-08

3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine
• EN300-1754129
• 2228599-54-8
• 3-{7-oxabicyclo[2.2.1]heptan-2-yloxy}azetidine

• Inchi： 1S/C9H15NO2/c1-2-8-9(3-6(1)11-8)12-7-4-10-5-7/h6-10H,1-5H2
• InChI Key： ZAHBQEGAQQQPRE-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)OC1CNC1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine

Introduction to Compound with CAS No. 2228599-54-8 and Product Name: 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine

The compound identified by the CAS number 2228599-54-8 and the product name 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates a bicyclic ether moiety linked to an azetidine ring, which suggests a high degree of complexity and functionality that could be exploited for therapeutic purposes.

Recent studies in the realm of heterocyclic chemistry have highlighted the importance of azetidine derivatives in the design of novel pharmaceutical agents. Azetidine, a five-membered nitrogen-containing heterocycle, is known for its ability to mimic natural amino acid structures, making it a valuable scaffold for drug discovery. The incorporation of an 7-oxabicyclo2.2.1heptan-2-yloxy group into the azetidine core introduces additional conformational flexibility and electronic properties that could enhance binding affinity to biological targets.

The bicyclo2.2.1heptan-2-yloxy moiety is particularly noteworthy, as it contributes to the overall steric and electronic environment of the molecule. This bicyclic structure is derived from a fused tricyclic system, which is often found in natural products and bioactive molecules. The presence of this motif suggests that the compound may exhibit properties such as metabolic stability and improved bioavailability, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, compounds like 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine are being explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The nitrogen-containing heterocycles in these compounds can interact with biological targets through hydrogen bonding and other non-covalent interactions, leading to high specificity and efficacy. The unique structural features of this compound make it a promising candidate for further investigation in these areas.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These computational tools can help identify key pharmacophores within the molecule and optimize its structure for improved activity. The 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine scaffold provides a rich platform for such virtual screening and design processes, potentially leading to the discovery of novel therapeutic agents.

Furthermore, the synthesis of complex molecules like 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine has been facilitated by recent developments in synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These advances have made it possible to construct intricate molecular frameworks with high precision and yield, enabling the rapid exploration of novel chemical space.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Heterocyclic compounds are widely used in these industries due to their diverse chemical properties and functionalities. The unique structural features of 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine may make it suitable for applications that require specific steric or electronic characteristics.

In conclusion, the compound with CAS No. 2228599-54-8 and the product name 3-{7-oxabicyclo2.2.1heptan-2-yloxy}azetidine represents a significant contribution to the field of chemical research. Its unique structural features and potential applications make it a valuable asset for further investigation in medicinal chemistry, drug development, and other related areas. As research continues to uncover new methodologies for synthesis and characterization, compounds like this one will undoubtedly play a crucial role in advancing our understanding of molecular interactions and their applications in science and technology.